![molecular formula C7H5NO2 B093048 3,4-Dihydroxybenzonitrile CAS No. 17345-61-8](/img/structure/B93048.png)
3,4-Dihydroxybenzonitrile
Overview
Description
3,4-Dihydroxybenzonitrile (3,4-DHBN) is a naturally occurring compound found in various organisms, including plants, fungi, and bacteria. It is a versatile compound with a wide range of applications in the scientific research field. In
Scientific Research Applications
Inhibitory Effects on Tyrosinase and Antimicrobial Properties : It inhibits the monophenolase activity of mushroom tyrosinase and has antibacterial activities against bacteria such as E. coli, B. subtilis, S. aureus, and fungi like C. albicans. The inhibition effects and the minimum inhibitory concentration (MIC) values suggest its potential as an inhibitor of tyrosinase and antimicrobial agent (Qin, 2008).
Complex Formation with Ferric Soybean Lipoxygenase-1 : Studies involving ferric soybean lipoxygenase show that 3,4-dihydroxybenzonitrile forms stable complexes with this enzyme. This complexation is significant for understanding the enzyme's structure and kinetics (Nelson et al., 1995).
Role in Novel Synthesis of Heterocycles : It plays a role in the novel synthesis of 2-hydroxymethyl-3-phenyl-1, 4-benzodioxanes, indicating its utility in synthesizing specific heterocycles (Ganesh & Krupadanam, 1998).
Antitumor Activity : Derivatives of this compound have been examined for their effects on ribonucleotide reductase activity, cell growth, and antitumor activity against L1210 murine leukemia, showing potential in cancer research (Wick & Fitzgerald, 1987).
Photochemistry of Substituted Halogenophenols : The photochemical properties of derivatives, such as 5-chloro-2-hydroxybenzonitrile, have been studied, contributing to understanding the photochemistry of related compounds (Bonnichon et al., 1999).
Herbicide Resistance in Transgenic Plants : It has been studied in the context of conferring herbicide resistance to plants, particularly through a specific nitrilase converting bromoxynil to its primary metabolite (Stalker et al., 1988).
Photocatalysis of Titanium Dioxide : Modified by catechol-type interfacial surface complexes, including this compound, it enhances the visible-light response of TiO2 photocatalysts for applications like hydrogen evolution from solutions (Higashimoto et al., 2015).
Green Corrosion Inhibitor for Mild Steel : Derivatives such as 2-aminobenzene-1,3-dicarbonitriles, closely related to this compound, show promise as corrosion inhibitors in industrial applications (Verma et al., 2015).
Antiradical Efficiency Synergism : Its role in increasing the radical scavenging equivalence in the presence of nucleophiles like cysteine derivatives indicates potential in antioxidant and polyphenolic research (Saito & Kawabata, 2004).
Safety and Hazards
Future Directions
A recent study demonstrated a proof of concept of a rechargeable graphite/SVO battery using 3,4-Dihydroxybenzonitrile dilithium salt (Li2DHBN) as a sacrificial lithium source in the positive electrode . This allows in situ lithiation of the graphite electrode and the cell can further be cycled as a secondary battery .
Mechanism of Action
Target of Action
It is known to be used as a pharmaceutical intermediate , suggesting that it may interact with various biological targets depending on the specific drug it is used to synthesize.
Action Environment
The action of 3,4-Dihydroxybenzonitrile is influenced by various environmental factors. For instance, it is insoluble in water , which could affect its distribution and availability in aqueous environments within the body. Furthermore, it is stable in air but may react with strong oxidizers .
properties
IUPAC Name |
3,4-dihydroxybenzonitrile | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5NO2/c8-4-5-1-2-6(9)7(10)3-5/h1-3,9-10H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NUWHYWYSMAPBHK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1C#N)O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50169616 | |
Record name | 3,4-Dihydroxybenzonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50169616 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
135.12 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
17345-61-8 | |
Record name | 3,4-Dihydroxybenzonitrile | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=17345-61-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3,4-Dihydroxybenzonitrile | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0017345618 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 3,4-Dihydroxybenzonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50169616 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3,4-dihydroxybenzonitrile | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.037.591 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Synthesis routes and methods III
Procedure details
Synthesis routes and methods IV
Procedure details
Synthesis routes and methods V
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.